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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the production of

Strontium-85 (⁸⁵Sr), a valuable radionuclide in biomedical research and diagnostics. This

document details the primary production methods, experimental protocols, and key data points

to assist researchers and professionals in understanding and potentially implementing ⁸⁵Sr

production.

Introduction to Strontium-85
Strontium-85 is a gamma-emitting radioisotope with a half-life of 64.85 days, decaying by

electron capture to Rubidium-85 (⁸⁵Rb).[1][2][3] Its chemical similarity to calcium allows it to be

readily incorporated into bone, making it a valuable tracer for bone metabolism studies and

imaging.[1][4][5][6][7] The primary gamma emission at 514 keV is suitable for imaging with

standard gamma cameras.[8]

Production Methods
The two primary methods for producing Strontium-85 are through charged-particle

bombardment in a cyclotron and neutron irradiation in a nuclear reactor.

Cyclotron Production
The most common cyclotron production route for ⁸⁵Sr is the proton bombardment of a

Rubidium-85 (⁸⁵Rb) target, inducing a (p,n) reaction.
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Nuclear Reaction: ⁸⁵Rb(p,n)⁸⁵Sr

This method offers the advantage of producing high-specific-activity and carrier-free ⁸⁵Sr, as

the product is a different element from the target material, facilitating easier chemical

separation.

Reactor Production
In a nuclear reactor, ⁸⁵Sr is produced by the neutron capture reaction on stable Strontium-84

(⁸⁴Sr), which has a natural abundance of 0.56%.[2]

Nuclear Reaction: ⁸⁴Sr(n,γ)⁸⁵Sr

This method utilizes the high neutron flux available in a reactor. However, the product is not

carrier-free, as it is mixed with the other stable strontium isotopes from the target material. This

results in a lower specific activity compared to the cyclotron method.

Quantitative Production Data
The following tables summarize key quantitative data associated with the cyclotron and reactor

production of Strontium-85.

Parameter
Cyclotron Production

(⁸⁵Rb(p,n)⁸⁵Sr)
References

Target Material Rubidium Chloride (RbCl) [1]

Target Enrichment Natural or enriched ⁸⁵Rb [3]

Proton Energy 15 - 20 MeV [1]

Beam Current ~20 µA [1]

Irradiation Time ~10 hours [1]

Production Yield ~1.4 MBq/µA·h [1]

Radionuclidic Purity High (carrier-free) [9][10]
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Parameter
Reactor Production

(⁸⁴Sr(n,γ)⁸⁵Sr)
References

Target Material

Natural Strontium Nitrate

(Sr(NO₃)₂) or Strontium

Carbonate (SrCO₃)

[1][2]

Target Enrichment Natural Strontium [1][2]

Neutron Flux ~1 x 10¹² n·cm⁻²·s⁻¹ [1][2]

Irradiation Time ~15 hours [1][2]

Thermal Neutron Cross

Section (⁸⁴Sr)
0.45 ± 0.05 barns

Radionuclidic Purity
Good, but contains other

strontium isotopes
[1][2]

Specific Activity
Lower than cyclotron

production

Experimental Protocols
Cyclotron Production and Separation
4.1.1. Target Preparation

A common method for preparing a rubidium chloride target is by sedimentation.

Prepare a slurry of rubidium chloride (RbCl) powder with a binder such as ethyl cellulose

dissolved in a volatile solvent like acetone.

Deposit the slurry onto a high-purity copper backing plate.

Allow the solvent to evaporate, leaving a uniform layer of RbCl on the copper substrate.

The target is then mounted in a target holder for irradiation.

4.1.2. Irradiation
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The prepared target is bombarded with a proton beam from a cyclotron. The beam energy and

current are optimized for the ⁸⁵Rb(p,n)⁸⁵Sr reaction while minimizing the production of

impurities.

4.1.3. Chemical Separation (Ion Exchange Chromatography)

Following irradiation, the ⁸⁵Sr must be separated from the bulk rubidium target material.

Dissolution: The irradiated RbCl target is dissolved in deionized water or a suitable buffer.

Column Preparation: A chromatography column is packed with a cation exchange resin, such

as Chelex 100 or a strontium-specific resin (e.g., Sr-Resin). The column is pre-conditioned

with an appropriate buffer.

Loading: The dissolved target solution is loaded onto the column. The Sr²⁺ ions have a

higher affinity for the resin than the Rb⁺ ions and will be retained.

Elution of Rubidium: The bulk of the rubidium is washed from the column using a low-

concentration acid or buffer solution.

Elution of Strontium-85: The purified ⁸⁵Sr is then eluted from the column using a higher

concentration acid solution (e.g., dilute nitric acid or hydrochloric acid).

Quality Control: The final product is assayed for radionuclidic purity, radiochemical purity,

and activity.

Reactor Production and Purification
4.2.1. Target Preparation

High-purity natural strontium nitrate (Sr(NO₃)₂) is used as the starting material.

The strontium nitrate is purified by repeated precipitation from concentrated nitric acid to

remove impurities.

The purified strontium nitrate is then converted to strontium chloride (SrCl₂) or strontium

carbonate (SrCO₃) for irradiation.
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The target material is encapsulated in a high-purity quartz or aluminum ampoule.

4.2.2. Irradiation

The encapsulated target is placed in a nuclear reactor and irradiated with thermal neutrons for

a predetermined period to achieve the desired activity of ⁸⁵Sr.

4.2.3. Post-Irradiation Processing and Purification

Cooling: The irradiated target is allowed to "cool" for a period to allow short-lived, unwanted

radionuclides to decay.

Dissolution: The strontium target is dissolved in a suitable acid (e.g., hydrochloric acid).

Purification by Precipitation: The primary radionuclidic impurity of concern is Barium-131

(¹³¹Ba), which is chemically similar to strontium. ¹³¹Ba can be removed by precipitation. For

example, by carefully controlling the pH and adding a precipitating agent, strontium can be

selectively precipitated, leaving the barium impurity in the solution.

Final Product Formulation: The purified ⁸⁵Sr is redissolved in a suitable solvent, typically

dilute hydrochloric acid, for use in research applications.

Quality Control: The final product is tested for radionuclidic purity, specific activity, and

chemical purity.

Visualized Workflows and Pathways
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Caption: High-level workflow for the production of Strontium-85 via cyclotron and reactor

methods.
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Caption: Detailed workflow for the chemical separation of 85Sr from a rubidium target.
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Caption: Decay pathway of Strontium-85 to stable Rubidium-85.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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